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Compound of Interest

Compound Name: TAS4464 hydrochloride

CAS No.: 1848959-11-4

Cat. No.: B2827184

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the potency of TAS4464 hydrochloride, a

novel inhibitor of the NEDD8-activating enzyme (NAE), against its well-established alternative,

MLN4924 (pevonedistat). The information presented is collated from publicly available

experimental data to assist researchers in making informed decisions for their drug

development and discovery programs.

Potency Comparison of NAE Inhibitors
The following table summarizes the in vitro potency of TAS4464 hydrochloride and MLN4924

against the NEDD8-activating enzyme.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in

inhibiting a specific biological or biochemical function.

Signaling Pathway and Experimental Workflow
To understand the mechanism of action and the methods used to determine potency, the

following diagrams illustrate the NEDD8 activation pathway and a typical experimental workflow

for assessing NAE inhibitors.
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To view exact molar ratios, purification steps, and HRP optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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